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Compound of Interest

Compound Name: Tungsten trioxide

Cat. No.: B049291 Get Quote

Essential Safety and Handling Guide for
Tungsten Trioxide
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of tungsten trioxide
(WO₃) in a laboratory setting. Adherence to these guidelines is essential to ensure the safety of

researchers, scientists, and drug development professionals.

Tungsten trioxide is a yellow to yellow-green powder that can cause irritation to the eyes,

skin, and respiratory system.[1] It may also be harmful if swallowed.[1][2][3] While it has not

been classified as a carcinogen, chronic inhalation of the dust may lead to lung damage.[1][4]

Therefore, implementing proper engineering controls and utilizing appropriate PPE are

paramount.

Required Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE must be worn when

handling tungsten trioxide, particularly when the material is in powder form and dust

generation is possible.
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PPE Category Standard Handling
Large Spill or High-Risk
Operations

Respiratory Protection

NIOSH/CEN approved dust

mask (e.g., N95 or P1) where

nuisance levels of dust are

present.[3]

Full-face dust respirator or a

Self-Contained Breathing

Apparatus (SCBA).[2][4][5]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses approved under

NIOSH or EN 166(EU)

standards.[2][3][5]

Face shield in addition to

safety goggles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected for integrity before

each use and disposed of after

handling in accordance with

laboratory practices.[3]

Inner and outer chemical-

resistant gloves.

Body Protection A standard lab coat.[2]
A full suit or fire/flame resistant

and impervious clothing.[2][5]

Foot Protection Closed-toe shoes.
Chemical-resistant outer boots.

[2]

Occupational Exposure Limits
It is crucial to maintain airborne concentrations of tungsten trioxide below established

occupational exposure limits. Engineering controls such as fume hoods and local exhaust

ventilation should be the primary means of controlling exposure.[1]
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Organization
Exposure Limit (Time-
Weighted Average, TWA)

Short-Term Exposure Limit
(STEL)

ACGIH 5 mg/m³ (as W)[1] Not Specified

NIOSH 5 mg/m³ (10-hour TWA)[6][7]
10 mg/m³ (15-minute STEL)[6]

[7]

OSHA
5 mg/m³ (8-hour TWA for

insoluble compounds)[6][7]
Not Specified

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always handle tungsten trioxide powder in a well-ventilated area.[1]

Use local exhaust ventilation (e.g., a fume hood) or other process enclosures to keep

airborne levels below recommended exposure limits.[1][2]

Handling Procedures:

Wash hands and skin thoroughly with soap and water after handling.[1][3][8]

Minimize dust generation and accumulation during transfer and use.[1]

Avoid all contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in areas where tungsten trioxide is handled or stored.[3][8]

Use wet clean-up methods or a vacuum with HEPA filtration to manage dust; avoid dry

sweeping.[1]

Remove contaminated clothing promptly and wash it before reuse.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2][3]
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Keep containers tightly closed to prevent moisture absorption and contamination.[1][3]

Store away from incompatible substances such as strong oxidizing agents.[2]

Disposal Plan
Proper disposal of tungsten trioxide waste is critical to prevent environmental contamination

and ensure regulatory compliance.

Waste Collection:

Collect all tungsten trioxide waste, including contaminated consumables (e.g., gloves,

wipes), in a dedicated, suitable, and clearly labeled closed container.[1][3]

Disposal Procedure:

Whenever possible, waste containing tungsten trioxide should be segregated and sent to a

licensed metals recycler for recovery.[1]

If recycling is not feasible, the waste must be disposed of as hazardous waste.[1]

Arrange for disposal through a licensed disposal company in strict accordance with all

applicable local, state, and federal regulations.[1][3]

Do not dispose of tungsten trioxide down the drain or in general waste.

Handle uncleaned containers as you would the product itself.

Emergency Spill Response Workflow
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel. The following workflow outlines the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_yto.pdf
https://www.chemicalbook.com/msds/tungsten-trioxide.pdf
https://ckic.net/d/files/download/msds/tungsten-trioxide-msds.pdf
https://www.benchchem.com/product/b049291?utm_src=pdf-body
https://www.benchchem.com/product/b049291?utm_src=pdf-body
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_yto.pdf
https://www.chemicalbook.com/msds/tungsten-trioxide.pdf
https://www.benchchem.com/product/b049291?utm_src=pdf-body
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_yto.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_yto.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_yto.pdf
https://www.chemicalbook.com/msds/tungsten-trioxide.pdf
https://www.benchchem.com/product/b049291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area
& Alert Personnel

Assess Spill Size
(Small vs. Large)

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

  Small

Don Enhanced PPE
(Full-Face Respirator/SCBA,

Full Suit, Double Gloves)

  Large

Contain Spill
Avoid Dust Generation

Clean Up Spill
(Sweep/Shovel into Container)

Decontaminate Area
(Wet Wipe)

Package & Label Waste
for Disposal

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of tungsten trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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